![molecular formula C10H18N2O2 B1323543 (S,S)-3-Boc-3,6-Diazabicyclo[3.2.0]heptane CAS No. 956276-42-9](/img/structure/B1323543.png)
(S,S)-3-Boc-3,6-Diazabicyclo[3.2.0]heptane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds, such as 3-azabicyclo[3.1.1]heptanes, has been achieved through thermal intramolecular [2+2] cycloaddition . Another study describes a practical method for the synthesis of [3.1.1]propellane, a precursor to functionalized bicyclo[3.1.1]heptanes .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the synthesis of 3-azabicyclo[3.2.0]heptanes has been achieved via photocatalytic Minisci-like conditions . Another study reported a two-step synthesis of substituted 3-azabicyclo[3.2.0]heptanes via intramolecular [2+2]-photochemical cyclization .Scientific Research Applications
Synthesis and Structure-Activity Relationship
- First Synthesis of Diazabicycloheptane Derivatives: A significant advancement in the synthesis of 2,6-diazabicyclo[3.2.0]heptane derivatives, which allows for selective chemical addressing of the two nitrogen atoms in the core, facilitating the creation of various fused azetidines (Napolitano et al., 2009).
- Synthesis of Novel Agonists for Neuronal Nicotinic Acetylcholine Receptors (nAChRs): Research exploring the synthesis of potent ligands for the alpha4beta2 nAChR subtype derived from 3,6-diazabicyclo[3.2.0]heptane. This study involved structure-activity relationship analyses focusing on substitution effects and stereochemical influences (Ji et al., 2007).
Biological Activities and Applications
- Bridged Diazabicycloheptanes in Medicinal Chemistry: A comprehensive description of the assembly and myriad of biological activities of compounds derived from diazabicycloheptanes, including 3,6-diazabicyclo[3.1.1]heptane and 2,5-diazabicyclo[2.2.1]heptane scaffolds (Murineddu et al., 2012).
- Pharmacological Characterization of 3,6-Diazabicycloheptanes: Investigation of 3,6-diazabicyclo[3.1.1]heptane-3-carboxamides, targeting nAChRs, with potential applications in reducing or preventing L-dopa-induced dyskinesias in several in vivo animal models. This study includes docking into homology models and pharmacophore elucidation (Strachan et al., 2014).
Advanced Synthesis Techniques
- Efficient Synthesis of Azabicycloheptanes: The development of concise synthetic sequences for N3- and N6-monoprotected 3,6-diazabicycloheptanes, serving as critical intermediates for the preparation of novel bridged bicyclic piperazines in medicinal chemistry research (Walker & Bedore, 2012).
Crystal Structure Analysis
- Crystal Structure of Diazabicycloheptane Derivatives: Detailed characterization of the molecular structure of 2,5-diazabicyclo[2.2.1]heptane, including insights into its crystallography and three-dimensional network of hydrogen bonds (Britvin & Rumyantsev, 2017).
Safety and Hazards
properties
IUPAC Name |
tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-7-4-11-8(7)6-12/h7-8,11H,4-6H2,1-3H3/t7-,8+/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKGWXZRHRQUYTA-JGVFFNPUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CNC2C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@@H]2CN[C@@H]2C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40635274 |
Source
|
Record name | tert-Butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40635274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
956276-42-9 |
Source
|
Record name | tert-Butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40635274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.